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Compound of Interest

Compound Name: Hexyl acetate

Cat. No.: B3431046 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical waste is paramount to maintaining a secure and compliant laboratory

environment. Hexyl acetate, a flammable liquid, requires specific procedures for its disposal to

mitigate risks and adhere to regulatory standards. This guide provides essential, step-by-step

instructions for the proper disposal of hexyl acetate.

Immediate Safety and Handling
Before initiating any disposal procedures, it is crucial to be aware of the immediate safety and

handling requirements for hexyl acetate. This substance is a flammable liquid and vapor, and it

is toxic to aquatic life with long-lasting effects.[1][2][3]

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A flame-retardant lab coat is recommended.

Ventilation: Always handle hexyl acetate in a well-ventilated area, such as a fume hood.[4]

Spill Response: In the event of a spill, immediately eliminate all ignition sources.[3] Absorb the

spill with an inert material such as sand, diatomaceous earth, or a universal binding agent.[2][5]
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The contaminated absorbent material must then be collected and disposed of as hazardous

waste.[6] Do not allow the chemical to enter drains or waterways.[2][5]

Quantitative Data for Hexyl Acetate
For quick reference, the following table summarizes key quantitative data for hexyl acetate.

Property Value

CAS Number 142-92-7

Physical State Liquid

Boiling Point 168 – 170 °C

Flash Point 58 °C at 101.8 kPa

Auto-ignition Temperature 242 °C at 100.9 kPa

Melting Point -80 °C

Source: Carl ROTH Safety Data Sheet[5]

Step-by-Step Disposal Protocol
The disposal of hexyl acetate must be managed through your institution's hazardous waste

program.[6] Never pour hexyl acetate down the drain or attempt to evaporate it as a method of

disposal.[6][7]

Waste Collection:

Designate a specific, compatible waste container for hexyl acetate. The container must

be in good condition, with a secure, leak-proof screw cap.[8]

The container should be made of a material that will not react with or be degraded by

hexyl acetate.[8]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."
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Identify the contents as "Hexyl Acetate."

List all constituents if it is a mixed waste stream. Accurate chemical identification is crucial

for safe consolidation and disposal by environmental health and safety (EHS) personnel.

[7][9]

Storage in a Satellite Accumulation Area (SAA):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.[7][8][9]

The SAA must be a designated area away from ignition sources and incompatible

chemicals.[8][10] Store acids and bases separately, and keep oxidizing agents away from

organic compounds.[8]

Ensure the waste container is kept closed at all times, except when adding waste.[6][7][9]

Do not accumulate more than 55 gallons of hazardous waste in the SAA. Once this limit is

reached, the waste must be removed by EHS within three days.[7][9]

Arranging for Disposal:

Once the waste container is full or you are ready for it to be removed, contact your

institution's Environmental Health and Safety (EHS) department to schedule a pickup.[7][9]

Complete any required waste disposal forms as per your institution's protocol.[7]

Empty Container Disposal:

An empty container that has held hexyl acetate can typically be disposed of as regular

trash once all the liquid has been removed, leaving as little residue as possible.[6]

Before disposal, deface or remove all chemical and hazardous waste labels from the

container and remove the cap.[6]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of hexyl
acetate waste in a laboratory setting.

Hexyl Acetate Waste Generated

Is the original container empty?

Collect waste in a designated,
compatible, and labeled container.

No

Deface all labels and remove cap.

Yes

Store sealed container in a
Satellite Accumulation Area (SAA).

Is the waste container full?

Contact EHS for waste pickup.

Yes

Continue to collect waste.

No

Dispose of empty container
in regular trash.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of hexyl acetate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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